(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid

• CAS No.: 116978-88-2
• Molecular Formula: C36H28N8O8S
• Molecular Weight: 732.7 g/mol
• IUPAC Name: (6E)-4-amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid
• InChI: InChI=1S/C36H28N8O8S/c1-52-31-5-3-2-4-27(31)42-43-28-17-15-25-32(53(49,50)51)19-29(34(37)33(25)35(28)47)44-40-23-12-10-21(11-13-23)38-36(48)20-6-8-22(9-7-20)39-41-26-16-14-24(45)18-30(26)46/h2-19,39,42,46H,37H2,1H3,(H,38,48)(H,49,50,51)/b41-26-,43-28+,44-40?
• InChI Key: DTHVWXRLIDEVCA-RVOQRMIRSA-N
• Isomeric SMILES: COC1=CC=CC=C1N/N=C/2\C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)N/N=C\6/C=CC(=O)C=C6O)S(=O)(=O)O
• SMILES: COC1=CC=CC=C1NN=C2C=CC3=C(C=C(C(=C3C2=O)N)N=NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)NN=C6C=CC(=O)C=C6O)S(=O)(=O)O
• Synonyms: 1-Naphthalenesulfonic acid, 4-amino-3-((4-((4-((2,4-dihydroxyphenyl)az o)benzoyl)amino)phenyl)azo)-5-hydroxy-6-((2-methoxyphenyl)azo)-

Description

(6E)-4-Amino-3-[[4-[[4-[(2Z)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]benzoyl]amino]phenyl]diazenyl]-6-[(2-methoxyphenyl)hydrazinylidene]-5-oxonaphthalene-1-sulfonic acid, also known as this compound, is a useful research compound. Its molecular formula is C36H28N8O8S and its molecular weight is 732.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.